7-(2,3-Dihydroxypropyl)-8-butylaminotheophylline
7-(2,3-Dihydroxypropyl)-8-butylaminotheophylline
Brand Name:
Vulcanchem
CAS No.:
111038-28-9
VCID:
VC0021236
InChI:
InChI=1S/C14H23N5O4/c1-4-5-6-15-13-16-11-10(19(13)7-9(21)8-20)12(22)18(3)14(23)17(11)2/h9,20-21H,4-8H2,1-3H3,(H,15,16)
SMILES:
CCCCNC1=NC2=C(N1CC(CO)O)C(=O)N(C(=O)N2C)C
Molecular Formula:
C14H23N5O4
Molecular Weight:
325.36 g/mol
7-(2,3-Dihydroxypropyl)-8-butylaminotheophylline
CAS No.: 111038-28-9
Main Products
VCID: VC0021236
Molecular Formula: C14H23N5O4
Molecular Weight: 325.36 g/mol
| CAS No. | 111038-28-9 |
|---|---|
| Product Name | 7-(2,3-Dihydroxypropyl)-8-butylaminotheophylline |
| Molecular Formula | C14H23N5O4 |
| Molecular Weight | 325.36 g/mol |
| IUPAC Name | 8-(butylamino)-7-(2,3-dihydroxypropyl)-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C14H23N5O4/c1-4-5-6-15-13-16-11-10(19(13)7-9(21)8-20)12(22)18(3)14(23)17(11)2/h9,20-21H,4-8H2,1-3H3,(H,15,16) |
| Standard InChIKey | ZENUOIDBLQHVII-UHFFFAOYSA-N |
| SMILES | CCCCNC1=NC2=C(N1CC(CO)O)C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CCCCNC1=NC2=C(N1CC(CO)O)C(=O)N(C(=O)N2C)C |
| Synonyms | 7-(2,3-Dihydroxypropyl)-8-butylaminotheophylline |
| PubChem Compound | 3066708 |
| Last Modified | Nov 11 2021 |
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